N-(3-fluorophenyl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(2-pyridin-3-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C20H15FN4O/c21-15-6-3-7-16(11-15)23-19(26)13-25-18-9-2-1-8-17(18)24-20(25)14-5-4-10-22-12-14/h1-12H,13H2,(H,23,26)
• InChI Key: SYVXVMWAOYNNSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=CC(=CC=C3)F)C4=CN=CC=C4
• Molecular Formula: C20H15FN4O
• Molecular Weight: 346.4 g/mol

Description

N-(3-fluorophenyl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide, commonly known as FPBA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. FPBA belongs to the class of benzimidazole derivatives and has been found to exhibit promising activity against various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Peripheral Benzodiazepine Receptor Study

Research has demonstrated the synthesis and biological evaluation of compounds, including those similar to N-(3-fluorophenyl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide, for studying the peripheral benzodiazepine receptors (PBRs) using imaging techniques such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These compounds have shown high in vitro affinity and selectivity for PBRs, offering potential utility in exploring neurodegenerative disorders through imaging of PBR expression. The development of radiolabeled compounds for these receptors could aid in diagnosing and understanding the progression of diseases like Alzheimer's and Parkinson's (Fookes et al., 2008; Mattner et al., 2008).

Phosphoinositide 3-Kinase/mTOR Dual Inhibition

Another area of research interest is the compound's role in inhibiting key enzymes like phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), which are critical in cancer cell growth and survival. Compounds structurally related to N-(3-fluorophenyl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide have been found to be potent and efficacious inhibitors of PI3Kα and mTOR both in vitro and in vivo. Modifications of the compound's core structure have aimed to improve metabolic stability, enhancing its potential as a therapeutic agent against various cancers (Stec et al., 2011).

Antitumor Activities

The compound and its derivatives have also been synthesized and evaluated for their antitumor activities. Notably, the synthesis of novel imidazole acyl urea derivatives as Raf kinase inhibitors has highlighted compounds with significant inhibitory activity against human gastric carcinoma cell lines. These findings suggest a promising avenue for the development of new anticancer agents (Zhu, 2015).

Antiviral and Anticonvulsant Properties

Additionally, research into compounds similar to N-(3-fluorophenyl)-2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)acetamide has explored their potential as antiviral and anticonvulsant agents. This includes the synthesis of derivatives designed to test as antirhinovirus agents and non-benzodiazepine anxiolytics, showing promising results in preclinical models (Hamdouchi et al., 1999; Tomczuk et al., 1991).